Cas no 921194-97-0 (Methyl 6-chloro-1H-indole-3-carboxylate)

• Product Name: Methyl 6-chloro-1H-indole-3-carboxylate
• CAS No: 921194-97-0
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• MDL: MFCD09836004
• CID: 745606
• Update Time: 2025-05-20

Methyl 6-chloro-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-1H-indole-3-carboxylate
• 1H-Indole-3-carboxylic acid, 6-chloro-, methyl ester
• 6-Chloro-1H-indole-3-carboxylic acid methyl ester
• 1H-INDOLE-3-CARBOXYLIC ACID,6-CHLORO-,METHYL ESTER
• Methyl 6-Chloroindole-3-carboxylate
• Methyl 6-chloroindole-3-carboxyate
• PubChem19845
• Methyl 6-chloro-1H-indole-3-carboxylatemethyl ester
• ZUPVYZOPRHZKNJ-UHFFFAOYSA-N
• 5560AC
• SY058817
• Methyl 6-chloro-1H-indole-3-carboxylate (ACI)

• MDL： MFCD09836004
• Inchi： 1S/C10H8ClNO2/c1-14-10(13)8-5-12-9-4-6(11)2-3-7(8)9/h2-5,12H,1H3
• InChI Key： ZUPVYZOPRHZKNJ-UHFFFAOYSA-N
• SMILES： O=C(C1C2C(=CC(=CC=2)Cl)NC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 3.2
• Topological Polar Surface Area: 42.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on Methyl 6-chloro-1H-indole-3-carboxylate

Methyl 6-chloro-1H-indole-3-carboxylate (CAS No. 921194-97-0): A Versatile Building Block in Medicinal Chemistry

Methyl 6-chloro-1H-indole-3-carboxylate (CAS No. 921194-97-0) is a highly valuable heterocyclic compound that has gained significant attention in pharmaceutical research and organic synthesis. This indole derivative serves as a crucial intermediate for the development of various biologically active molecules, particularly in the field of drug discovery and medicinal chemistry.

The compound features a chloro-substituted indole core with a methyl ester functional group at the 3-position, making it an excellent precursor for further chemical modifications. Researchers are particularly interested in its potential applications for developing kinase inhibitors, anti-inflammatory agents, and central nervous system (CNS) drugs, which are among the most searched topics in current pharmaceutical research.

Recent studies have highlighted the importance of 6-chloroindole derivatives in addressing modern healthcare challenges, including the development of novel antiviral compounds and cancer therapeutics. The methyl ester group in Methyl 6-chloro-1H-indole-3-carboxylate provides excellent reactivity for amide bond formation, a key transformation in drug development that aligns with current trends in peptide-based therapeutics.

From a synthetic chemistry perspective, this compound offers multiple advantages. The electron-withdrawing chloro group at the 6-position directs electrophilic substitutions to specific positions on the indole ring, while the ester functionality allows for diverse transformations. These properties make it particularly valuable for creating structure-activity relationship (SAR) libraries, a hot topic in modern high-throughput screening approaches.

The growing interest in small molecule drugs and targeted therapies has increased demand for specialized intermediates like Methyl 6-chloro-1H-indole-3-carboxylate. Pharmaceutical companies and research institutions frequently search for reliable sources of this compound, as evidenced by the rising number of queries for "buy Methyl 6-chloro-1H-indole-3-carboxylate" and "921194-97-0 supplier" across scientific procurement platforms.

In drug discovery pipelines, this compound has shown particular promise in the development of selective serotonin reuptake inhibitors (SSRIs) and other neuroactive compounds. The indole scaffold is known to interact with various biological targets, and the specific substitution pattern of 6-chloro-1H-indole-3-carboxylate derivatives appears to enhance both binding affinity and metabolic stability - two critical factors in modern drug design that dominate current research discussions.

From a commercial perspective, the market for specialty chemical intermediates like Methyl 6-chloro-1H-indole-3-carboxylate continues to expand, driven by the pharmaceutical industry's need for high-purity building blocks. Quality parameters such as HPLC purity, residual solvent content, and batch-to-batch consistency are frequently searched terms associated with this compound, reflecting the stringent requirements of modern drug development.

The synthesis of Methyl 6-chloro-1H-indole-3-carboxylate typically involves Fischer indole synthesis or palladium-catalyzed coupling reactions, methodologies that are currently trending in organic chemistry research. Recent advances in green chemistry approaches have also been applied to the production of such intermediates, addressing the growing demand for sustainable pharmaceutical manufacturing processes.

Analytical characterization of this compound typically includes NMR spectroscopy, mass spectrometry, and X-ray crystallography - techniques that are frequently discussed in recent scientific literature. The crystalline form of Methyl 6-chloro-1H-indole-3-carboxylate has been particularly studied for its potential in cocrystal engineering, an emerging field in pharmaceutical development.

As research into personalized medicine and orphan drugs expands, the demand for specialized intermediates like Methyl 6-chloro-1H-indole-3-carboxylate is expected to grow. The compound's versatility in creating diverse molecular architectures positions it as a key player in addressing current challenges in drug resistance and therapeutic innovation - topics that consistently rank high in scientific search queries and conference discussions.

Looking forward, the applications of Methyl 6-chloro-1H-indole-3-carboxylate are likely to expand into new areas of medicinal chemistry, particularly in the development of allosteric modulators and proteolysis targeting chimeras (PROTACs), which represent cutting-edge approaches in current drug discovery efforts. The compound's unique structural features make it well-suited for these innovative therapeutic strategies that are dominating recent scientific literature.